2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide

• IUPAC Name: 2-(4-benzyl-2-oxomorpholin-3-yl)-N-phenylacetamide
• InChI: InChI=1S/C19H20N2O3/c22-18(20-16-9-5-2-6-10-16)13-17-19(23)24-12-11-21(17)14-15-7-3-1-4-8-15/h1-10,17H,11-14H2,(H,20,22)
• InChI Key: JGYWDDHBARIPTP-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C(N1CC2=CC=CC=C2)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide, also known as BOMPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. BOMPA belongs to the class of amide derivatives and has a molecular weight of 347.4 g/mol.

Mechanism of Action

The exact mechanism of action of 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide has also been shown to have anticonvulsant properties, reducing the severity and frequency of seizures in animal models of epilepsy. Additionally, 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide has been shown to have neuroprotective effects, reducing neuronal damage and death in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its chemical structure is well-defined. 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide has also been shown to be stable under a variety of conditions, making it a good candidate for long-term studies. However, there are also some limitations to using 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide in lab experiments. It has a relatively low solubility in water, which can make it difficult to work with in aqueous environments. Additionally, 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet fully understood.

Future Directions

There are several future directions for research on 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide. One area of focus is the development of more efficient and cost-effective synthesis methods. Another area of interest is the investigation of 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide's potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to better understand the mechanism of action of 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide and to determine its safety and efficacy in clinical settings.

Scientific Research Applications

2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. 2-(4-benzyl-2-oxo-3-morpholinyl)-N-phenylacetamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.